Cas no 113526-01-5 (2-ethylhexyl 3-ethoxypropanoate)

• Product Name: 2-ethylhexyl 3-ethoxypropanoate
• CAS No: 113526-01-5
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• MDL: MFCD32661395
• CID: 2611044
• PubChem ID: 18914726
• Update Time: 2025-06-29

2-ethylhexyl 3-ethoxypropanoate Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexyl 3-ethoxypropanoate
• SCHEMBL8648565
• CS-0098417
• Propanoic acid, 3-ethoxy-, 2-ethylhexyl ester
• AS-78504
• 2-ETHYLHEXYL3-ETHOXYPROPANOATE
• D92829
• 113526-01-5
• DTXSID60596434

• MDL： MFCD32661395
• Inchi： 1S/C13H26O3/c1-4-7-8-12(5-2)11-16-13(14)9-10-15-6-3/h12H,4-11H2,1-3H3
• InChI Key： BMWQJFMEYZGKPB-UHFFFAOYSA-N
• SMILES： O(C(CCOCC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 230.18819469g/mol
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-ethylhexyl 3-ethoxypropanoate

Introduction to 2-ethylhexyl 3-ethoxypropanoate (CAS No. 113526-01-5) and Its Applications in Modern Chemical Research

2-ethylhexyl 3-ethoxypropanoate, identified by the Chemical Abstracts Service Number (CAS No.) 113526-01-5, is an ester compound that has garnered significant attention in the field of organic chemistry and industrial applications. This compound, characterized by its specific molecular structure, exhibits unique properties that make it valuable in various chemical processes. The molecular formula of 2-ethylhexyl 3-ethoxypropanoate is C₁₁H₂₂O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms arranged in a particular configuration. This arrangement contributes to its versatility, enabling its use in multiple sectors ranging from pharmaceuticals to agrochemicals.

The synthesis of 2-ethylhexyl 3-ethoxypropanoate typically involves the reaction between 2-ethylhexanol and ethyl propionate under controlled conditions. This esterification process is catalyzed by acids or bases, depending on the desired reaction efficiency and yield. The choice of catalyst can influence the reaction kinetics and the purity of the final product, making it a critical consideration in industrial-scale production. Recent advancements in catalytic systems have improved the selectivity and sustainability of this process, aligning with global trends toward greener chemistry.

One of the most compelling aspects of 2-ethylhexyl 3-ethoxypropanoate is its role as an intermediate in the synthesis of more complex molecules. Its structural features allow it to serve as a building block for larger compounds, particularly in pharmaceutical research. For instance, derivatives of this ester have been explored as potential candidates for drug development due to their ability to modulate biological pathways. Studies have shown that modifications to the side chains of 2-ethylhexyl 3-ethoxypropanoate can alter its pharmacokinetic properties, making it a promising scaffold for designing new therapeutic agents.

In addition to pharmaceutical applications, 2-ethylhexyl 3-ethoxypropanoate finds utility in the agrochemical industry. Its chemical stability and compatibility with other compounds make it an effective component in formulations designed to protect crops from pests and diseases. Researchers have been investigating its potential as a carrier for active ingredients in pesticides, improving their efficacy and reducing environmental impact. The development of such formulations aligns with the growing demand for sustainable agricultural practices worldwide.

The industrial significance of 2-ethylhexyl 3-ethoxypropanoate extends beyond its role as a chemical intermediate. It is also used as a solvent and plasticizer in various manufacturing processes. Its low toxicity and pleasant odor profile make it suitable for applications where human exposure is a concern. For example, it has been employed in the production of coatings and adhesives, where its ability to dissolve other substances without adverse effects is highly beneficial.

Recent research has further highlighted the potential of 2-ethylhexyl 3-ethoxypropanoate in material science. Scientists have explored its use as a precursor for polymers with specialized properties. By incorporating this ester into polymer backbones, researchers aim to develop materials with enhanced durability, flexibility, and biodegradability. These innovations could revolutionize industries ranging from packaging to construction, offering more sustainable alternatives to traditional materials.

The environmental impact of producing and using 2-ethylhexyl 3-ethoxypropanoate is another area of active investigation. Efforts are underway to optimize synthetic routes that minimize waste generation and energy consumption. Green chemistry principles are being applied to develop more efficient processes, reducing the ecological footprint associated with its manufacture. Such initiatives are crucial for ensuring that chemical production remains viable while adhering to environmental regulations.

From a regulatory perspective, 2-ethylhexyl 3-ethoxypropanoate is subject to standard safety assessments to ensure its safe handling and use. Compliance with international standards such as REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) is essential for manufacturers seeking global market access. These regulations aim to protect both human health and the environment by setting clear guidelines for chemical management.

The future prospects for 2-ethylhexyl 3-ethoxypropanoate appear promising, driven by ongoing research and technological advancements. As new applications emerge, this compound is likely to play an even greater role in various industries. Collaborative efforts between academia and industry will be key to unlocking its full potential and addressing emerging challenges in chemical innovation.